N-(2-amino-5,6,7,8-tetrahydroquinazolin-6-yl)acetamide
Overview
Description
“N-(2-amino-5,6,7,8-tetrahydroquinazolin-6-yl)acetamide” is a chemical compound with the CAS Number: 285139-04-0 . It has a molecular weight of 206.25 and is typically found in a powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H14N4O/c1-6(15)13-8-2-3-9-7(4-8)5-12-10(11)14-9/h5,8H,2-4H2,1H3,(H,13,15)(H2,11,12,14) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 206.24 g/mol . Unfortunately, other physical and chemical properties like boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
Synthesis Methods and Chemical Properties
A study by Skupinska et al. (2002) presented a concise method for preparing amino-substituted tetrahydroquinolines through the catalytic hydrogenation of acetamidoquinolines, followed by acetamide hydrolysis. This approach yielded products with good to moderate yields, depending on the position of the acetamido substituent, and proved applicable for regioselective reduction of quinoline substrates with diverse substituents (Skupinska, McEachern, Skerlj, & Bridger, 2002).
Biological Activities and Applications
- Antimalarial Activities : A study focused on the antimalarial activities of new pyrroloquinazoline derivatives, noting the potency of these compounds in inhibiting Plasmodium falciparum and Plasmodium berghei. The research highlighted the potential of these derivatives for developing treatments with an improved therapeutic index (Guan et al., 2005).
- Antibacterial Agents : Novel N-(benzo[d]thiazol-2-yl) derivatives containing the quinoline linkage demonstrated significant in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria. This suggests their potential as a new class of antibacterial agents (Bhoi, Borad, Parmar, & Patel, 2015).
Therapeutic Applications
- Neuroprotection and Antiviral Effects : The therapeutic effect of a novel anilidoquinoline derivative was investigated in the context of Japanese encephalitis. This compound showed significant antiviral and antiapoptotic effects in vitro, suggesting its potential for treating Japanese encephalitis by reducing viral load and increasing survival rates in animal models (Ghosh et al., 2008).
Safety and Hazards
properties
IUPAC Name |
N-(2-amino-5,6,7,8-tetrahydroquinazolin-6-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O/c1-6(15)13-8-2-3-9-7(4-8)5-12-10(11)14-9/h5,8H,2-4H2,1H3,(H,13,15)(H2,11,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHPWPDMAFNIVMF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1CCC2=NC(=NC=C2C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-amino-5,6,7,8-tetrahydroquinazolin-6-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-((5-((3-methylbenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one](/img/structure/B2745306.png)
![N-[4-(4-butylphenyl)-1,3-thiazol-2-yl]-2-phenylacetamide](/img/structure/B2745308.png)
![N-(4-fluorophenyl)-1-phenyl-6-(piperidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2745310.png)
![2-[(2-Oxo-2-pyrrolidin-1-ylethyl)thio]-5-phenyl-1,3,4-oxadiazole](/img/structure/B2745311.png)
![N-(6-fluorobenzo[d]thiazol-2-yl)-5-methyl-N-(pyridin-3-ylmethyl)isoxazole-3-carboxamide](/img/structure/B2745316.png)
![(Z)-[(4-fluorophenyl)[2-(4-methylphenyl)cyclopropyl]methylidene]amino 3,4-dichlorobenzoate](/img/structure/B2745322.png)
![2-(benzo[d][1,3]dioxol-5-yloxy)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide](/img/structure/B2745327.png)
![N-cyclohexyl-3-{3-oxo-5-[({[4-(propan-2-yl)phenyl]carbamoyl}methyl)sulfanyl]-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide](/img/structure/B2745328.png)